Cas no 328068-78-6 ((2E)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(5-methylthiophen-2-yl)prop-2-enenitrile)

• Product Name: (2E)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(5-methylthiophen-2-yl)prop-2-enenitrile
• CAS No: 328068-78-6
• MF: C₁₈H₁₄N₂OS₂
• MW: 338.446561336517
• CID: 5979618
• PubChem ID: 6049417
• Update Time: 2025-10-28

(2E)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(5-methylthiophen-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(5-methylthiophen-2-yl)prop-2-enenitrile
• 2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(5-methyl-2-thienyl)acrylonitrile
• 2-Thiazoleacetonitrile, 4-(4-methoxyphenyl)-α-[(5-methyl-2-thienyl)methylene]-
• (E)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(5-methylthiophen-2-yl)prop-2-enenitrile
• 328068-78-6
• F0291-0333
• (2E)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(5-methylthiophen-2-yl)prop-2-enenitrile
• F0290-1426
• AKOS001143991
• AE-848/11419488
• (E)-2-(4-(4-methoxyphenyl)thiazol-2-yl)-3-(5-methylthiophen-2-yl)acrylonitrile

• Inchi： 1S/C18H14N2OS2/c1-12-3-8-16(23-12)9-14(10-19)18-20-17(11-22-18)13-4-6-15(21-2)7-5-13/h3-9,11H,1-2H3
• InChI Key： UCHBFPAPVBDPGL-UHFFFAOYSA-N
• SMILES： C(C1SC=C(C2C=CC(OC)=CC=2)N=1)(C#N)=CC1=CC=C(C)S1

Computed Properties

• Exact Mass: 338.05475542g/mol
• Monoisotopic Mass: 338.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 533.2±60.0 °C(Predicted)
• pka: -0.89±0.10(Predicted)

Additional information on (2E)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(5-methylthiophen-2-yl)prop-2-enenitrile

Introduction to (2E)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(5-methylthiophen-2-yl)prop-2-enenitrile and Its Significance in Modern Chemical Biology

The compound with the CAS number 328068-78-6 is a fascinating molecule that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The molecular structure of this compound, specifically (2E)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(5-methylthiophen-2-yl)prop-2-enenitrile, encompasses a blend of heterocyclic rings that are known to exhibit a wide range of pharmacological properties. This introduction aims to explore the compound's chemical characteristics, its potential applications, and how it aligns with the latest advancements in pharmaceutical research.

In recent years, there has been a surge in interest regarding molecules that incorporate thiazole and thiophene rings into their structure. These heterocycles are not only structurally diverse but also biologically active, making them valuable scaffolds for drug discovery. The presence of a nitrile group in the molecule further enhances its potential pharmacological profile. Nitriles have been widely studied for their ability to act as bioisosteres, substituting for other functional groups while maintaining or even improving biological activity. This feature makes (2E)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(5-methylthiophen-2-yl)prop-2-enenitrile an intriguing candidate for further investigation.

The compound's structure also includes aromatic rings, such as the 4-methoxyphenyl ring, which can influence its interactions with biological targets. The methoxy group is a common pharmacophore that can enhance solubility and metabolic stability, making it an attractive feature for drug development. Additionally, the combination of thiazole and thiophene rings provides a rich array of electronic and steric properties that can be fine-tuned to modulate biological activity. These structural elements contribute to the compound's potential as a lead molecule in the development of new therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel drugs. For instance, thiazole derivatives have been shown to possess antimicrobial, anti-inflammatory, and anticancer properties. Similarly, thiophene-based compounds have been investigated for their potential in treating neurological disorders and cardiovascular diseases. The nitrile group in (2E)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(5-methylthiophen-2-yl)prop-2-enenitrile adds another layer of functionality that could contribute to its biological activity by participating in hydrogen bonding or acting as a proton acceptor.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, can facilitate the construction of the complex molecular framework. These methods are essential for achieving the desired regioselectivity and stereoselectivity, which are crucial for biological activity. The synthesis also requires careful consideration of protecting group strategies to prevent unwanted side reactions.

In terms of biological evaluation, (2E)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(5-methylthiophen-2-yl)prop-2-enenitrile has shown promise in preliminary assays. Its ability to interact with various biological targets suggests that it could be developed into a lead compound for further medicinal chemistry optimization. The compound's unique structural features make it a valuable starting point for designing molecules with enhanced potency and selectivity. Additionally, its aromatic nature could facilitate interactions with enzymes and receptors, which are critical for drug efficacy.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising lead compounds. Molecular modeling techniques can predict how a molecule will interact with biological targets at the atomic level. These predictions can guide synthetic efforts by highlighting key functional groups that need to be optimized. In the case of (2E)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(5-methylthiophen-2-yl)prop-2-enenitrile, computational studies can help elucidate its binding mode to potential targets, providing insights into how it exerts its biological effects.

The future prospects for this compound are promising. As more data becomes available on its biological activity and synthetic feasibility, it could be further refined into a viable therapeutic agent. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing this potential. By combining experimental data with computational predictions, researchers can design more effective molecules that address unmet medical needs.

In conclusion, (2E)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-y1l -3-(5-methylthiophen - - - - - - - - - - - - - - - - - - enenitrile (CAS number 328068--78--6) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic rings and functional groups makes it an attractive candidate for further investigation. As advancements in synthetic chemistry and computational biology continue to evolve，this compound holds promise as a lead molecule for developing new therapeutic agents.